Cas no 141454-30-0 (1H-Pyrrole-3-carbonitrile,4-bromo-2-(4-chlorophenyl)-5-(trifluoromethyl)-1-[4-(trifluoromethyl)benzoyl]-)

• Product Name: 1H-Pyrrole-3-carbonitrile,4-bromo-2-(4-chlorophenyl)-5-(trifluoromethyl)-1-[4-(trifluoromethyl)benzoyl]-
• CAS No: 141454-30-0
• MF: C₂₀H₈BrClF₆N₂O
• MW: 521.63774394989
• CID: 1306703
• Update Time: 2024-08-03

1H-Pyrrole-3-carbonitrile,4-bromo-2-(4-chlorophenyl)-5-(trifluoromethyl)-1-[4-(trifluoromethyl)benzoyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carbonitrile,4-bromo-2-(4-chlorophenyl)-5-(trifluoromethyl)-1-[4-(trifluoromethyl)benzoyl]-
• 1H-Pyrrole-3-carbonitrile, 4-bromo-2-(4-chlorophenyl)-5-(trifluoromethyl)-1-[4-(trifluoromethyl)benzoyl]-

• Inchi： 1S/C20H8BrClF6N2O/c21-15-14(9-29)16(10-3-7-13(22)8-4-10)30(17(15)20(26,27)28)18(31)11-1-5-12(6-2-11)19(23,24)25/h1-8H
• InChI Key： SRHPFFXHPNQRNW-UHFFFAOYSA-N
• SMILES： N1(C(=O)C2=CC=C(C(F)(F)F)C=C2)C(C(F)(F)F)=C(Br)C(C#N)=C1C1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 519.94134

Experimental Properties

• Density: 1.61±0.1 g/cm3(Predicted)
• Boiling Point: 465.0±45.0 °C(Predicted)
• PSA: 45.79
• pka: -20.82±0.70(Predicted)